Cas no 1781808-90-9 (3-(adamantan-1-yl)-2-methylpropanoic acid)

3-(adamantan-1-yl)-2-methylpropanoic acid structure

1781808-90-9 structure

Product Name:3-(adamantan-1-yl)-2-methylpropanoic acid

CAS No:1781808-90-9

Molecular Formula:C₁₄H₂₂O₂

Molecular Weight:222.323284626007

CID:6580302

PubChem ID:69505537

3-(adamantan-1-yl)-2-methylpropanoic acid Properties

Names and Identifiers

- 3-(adamantan-1-yl)-2-methylpropanoic acid
- 1781808-90-9
- EN300-1797845
- SCHEMBL5613623
- InChIKey： SBYJXCDEQBRPJQ-UHFFFAOYSA-N
- Inchi： 1S/C14H22O2/c1-9(13(15)16)5-14-6-10-2-11(7-14)4-12(3-10)8-14/h9-12H,2-8H2,1H3,(H,15,16)
- SMILES： OC(C(C)CC12CC3CC(CC(C3)C1)C2)=O

Computed Properties

Exact Mass: 222.161979940g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 222.161979940g/mol
Heavy Atom Count: 16
Complexity: 267
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.1
Topological Polar Surface Area: 37.3Å²

3-(adamantan-1-yl)-2-methylpropanoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1797845-0.05g	3-(adamantan-1-yl)-2-methylpropanoic acid	1781808-90-9		0.05g	$912.0	2023-09-19

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